Cas no 1806994-87-5 (Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1806994-87-5
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4864482
• Update Time: 2025-06-13

Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)8-7(11)5(2)4-6(14-8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： LCASPJGURATTOM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(C(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806994-87-5): A Comprehensive Overview

Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806994-87-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various bioactive molecules. Its molecular structure incorporates both bromine and difluoromethyl substituents, which are known to enhance the pharmacological properties of the resulting derivatives.

The Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate molecule is a derivative of pyridine, a heterocyclic aromatic compound that forms the backbone of numerous pharmacologically active agents. The presence of a bromine atom at the 3-position and a difluoromethyl group at the 6-position introduces specific reactivity and functionalization possibilities, making it an invaluable building block for medicinal chemists. The carboxylate ester group at the 2-position further extends its utility in synthetic chemistry, allowing for diverse modifications and derivatization strategies.

In recent years, there has been a growing interest in exploring the potential of halogenated pyridines in drug discovery. The incorporation of halogen atoms, particularly bromine and fluorine, into pyridine derivatives has been shown to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. For instance, studies have demonstrated that compounds containing difluoromethyl groups exhibit enhanced lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design.

The Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806994-87-5) has been utilized in several high-profile research projects aimed at developing novel therapeutic agents. Researchers have leveraged its structural framework to synthesize kinase inhibitors, antiviral compounds, and anti-inflammatory agents. One notable study highlighted its role in the development of a potent JAK2 inhibitor, which showed significant promise in preclinical trials for the treatment of inflammatory disorders. The ability to fine-tune the electronic and steric properties of this compound through strategic functionalization has made it a preferred choice for medicinal chemists.

The synthesis of Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The brominated pyridine core provides a versatile handle for further transformations, enabling the introduction of additional functional groups that can modulate biological activity.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies have identified key interactions between Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate derivatives and target proteins, providing insights into their binding mechanisms. These insights have guided the optimization of lead compounds towards higher efficacy and selectivity. Additionally, virtual screening techniques have been employed to identify novel analogs with improved pharmacological profiles.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic targets and developing next-generation drugs. The versatility of Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806994-87-5) makes it a valuable asset in this endeavor. Its structural features allow for the rapid design and synthesis of diverse libraries of compounds, which can be screened for biological activity using high-throughput methods.

In conclusion, Ethyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate represents a significant advancement in synthetic chemistry and drug development. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to create novel bioactive molecules. As research in this field progresses, it is expected that this compound will continue to play a pivotal role in the discovery and development of new therapeutic agents.